Cas no 874788-35-9 (4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide)

4-Butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide is a specialized benzamide derivative featuring a sulfolane moiety and an isobutyl substituent. Its molecular structure combines a butoxybenzamide core with a thiolane-1,1-dioxide group, enhancing its potential as an intermediate in pharmaceutical or agrochemical synthesis. The compound's unique design may offer advantages in solubility and reactivity due to the polar sulfone group, while the branched alkyl chain could influence lipophilicity and metabolic stability. Its structural features suggest utility in targeted applications requiring precise steric and electronic properties. Further characterization would be necessary to confirm its specific physicochemical and biological properties.
4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide structure
874788-35-9 structure
Product Name:4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide
CAS No:874788-35-9
MF:C19H29NO4S
MW:367.502864599228
CID:6218383
PubChem ID:16270081
Update Time:2025-10-30

4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide
    • 874788-35-9
    • AKOS016873195
    • 4-butoxy-N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)benzamide
    • F2545-0093
    • AKOS001176493
    • Z54618149
    • 4-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutylbenzamide
    • Inchi: 1S/C19H29NO4S/c1-4-5-11-24-18-8-6-16(7-9-18)19(21)20(13-15(2)3)17-10-12-25(22,23)14-17/h6-9,15,17H,4-5,10-14H2,1-3H3
    • InChI Key: QMPWMNYOQCCAGL-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N(C(C1C=CC(=CC=1)OCCCC)=O)CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 367.18172958g/mol
  • Monoisotopic Mass: 367.18172958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 72.1Ų

4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide Pricemore >>

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Additional information on 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide

Comprehensive Overview of 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide (CAS No. 874788-35-9)

The compound 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide, identified by its CAS No. 874788-35-9, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a benzamide core modified with butoxy and thiolan groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its potential role in modulating biological pathways and its relevance in structure-activity relationship (SAR) studies.

In recent years, the demand for novel small-molecule compounds like 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide has surged, driven by advancements in targeted therapy and precision medicine. This compound's CAS No. 874788-35-9 is frequently searched in academic and industrial databases, reflecting its growing importance. Its molecular framework, which includes a sulfone moiety, suggests potential applications in designing enzyme inhibitors or receptor modulators, aligning with current trends in drug repurposing and computational chemistry.

The synthesis and characterization of 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide involve sophisticated techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for verifying its purity and structural integrity, which are essential for high-throughput screening (HTS) campaigns. The compound's lipophilicity and hydrogen-bonding capacity are also key parameters evaluated in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, a hot topic in modern pharmacokinetics research.

Beyond pharmaceuticals, 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide may find utility in material science, particularly in the development of functional polymers or supramolecular assemblies. Its CAS No. 874788-35-9 is often cross-referenced in patents related to smart materials and nanotechnology, highlighting its interdisciplinary appeal. As sustainability becomes a global priority, researchers are also investigating its potential in green chemistry applications, such as catalysis or biodegradable materials.

In conclusion, 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide (CAS No. 874788-35-9) represents a versatile compound with broad scientific relevance. Its integration into cutting-edge research areas like drug discovery, material engineering, and sustainable chemistry underscores its value. For professionals seeking detailed data, its CAS No. 874788-35-9 serves as a reliable identifier in chemical databases and literature repositories, ensuring accessibility for future innovations.

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